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Compound of Interest

Compound Name: 2-Chloro-p-xylene

CAS No.: 57030-73-6

Cat. No.: B7801028

Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the realm of chemical synthesis and drug development, the unambiguous confirmation of a

molecule's structure is paramount. This guide provides a comprehensive comparison of

spectroscopic techniques used to verify the structure of 2-Chloro-p-xylene, contrasting its

spectral features with those of its isomers, 4-Chloro-o-xylene and 2,6-dimethylchlorobenzene.

By presenting experimental data and detailed protocols, this document serves as a practical

resource for researchers employing spectroscopic methods for structural elucidation.

Spectroscopic Data Comparison
The following table summarizes the key spectroscopic data for 2-Chloro-p-xylene and its

structural isomers. This data is essential for distinguishing between these closely related

compounds.
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Spectroscopic
Technique

2-Chloro-p-xylene 4-Chloro-o-xylene
2,6-
Dimethylchloroben
zene

¹H NMR

Two singlets for the

methyl groups and

three signals for the

aromatic protons.

Two singlets for the

methyl groups and

three signals for the

aromatic protons.

One singlet for the two

equivalent methyl

groups and a multiplet

for the three aromatic

protons.

(Predicted δ, ppm)
~2.3 (s, 3H), ~2.4 (s,

3H), ~7.0-7.3 (m, 3H)

~2.2 (s, 3H), ~2.3 (s,

3H), ~7.0-7.2 (m, 3H)

~2.4 (s, 6H), ~7.0-7.2

(m, 3H)

¹³C NMR

Eight distinct signals

are expected due to

the lack of symmetry.

Eight distinct signals

are expected due to

the lack of symmetry.

Four distinct signals

are expected due to

the plane of

symmetry.

(Predicted δ, ppm)
Aromatic: ~125-140,

Methyl: ~15-21

Aromatic: ~125-140,

Methyl: ~15-20

Aromatic: ~127-138,

Methyl: ~20

FTIR (cm⁻¹)

C-H (aromatic), C-H

(aliphatic), C=C

(aromatic), C-Cl

C-H (aromatic), C-H

(aliphatic), C=C

(aromatic), C-Cl

C-H (aromatic), C-H

(aliphatic), C=C

(aromatic), C-Cl

Characteristic Peaks

~3100-3000, ~2950-

2850, ~1600-1450,

~850-550

~3100-3000, ~2950-

2850, ~1600-1450,

~850-550

~3100-3000, ~2950-

2850, ~1600-1450,

~850-550

Mass Spectrometry

Molecular Ion (M⁺) at

m/z 140/142 (approx.

3:1 ratio).

Molecular Ion (M⁺) at

m/z 140/142 (approx.

3:1 ratio).

Molecular Ion (M⁺) at

m/z 140/142 (approx.

3:1 ratio).

Major Fragments

(m/z)
105 ([M-Cl]⁺), 77 105 ([M-Cl]⁺), 51[1] 105 ([M-Cl]⁺)

Experimental Workflows and Structural Distinctions
The following diagrams illustrate the logical workflow for spectroscopic analysis and highlight

the key distinguishing features between 2-Chloro-p-xylene and an isomer.
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Sample Preparation

Spectroscopic Analysis

Data Interpretation

Structure Confirmation

2-Chloro-p-xylene Sample

NMR Spectroscopy
(¹H and ¹³C)

Analyze

FTIR Spectroscopy

Analyze

Mass Spectrometry
(GC-MS)

Analyze

Chemical Shifts,
Coupling Constants,
Number of Signals

Yields

Characteristic Absorption Bands
(Functional Groups)

Yields

Molecular Ion Peak,
Fragmentation Pattern

Yields

Confirmed Structure of
2-Chloro-p-xylene

Correlate and Interpret Correlate and Interpret Correlate and Interpret

Click to download full resolution via product page

A logical workflow for the spectroscopic confirmation of 2-Chloro-p-xylene.
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2-Chloro-p-xylene 2,6-Dimethylchlorobenzene

No plane of symmetry

¹³C NMR: 8 distinct signals

leads to

Key Spectroscopic Distinction

Plane of symmetry

¹³C NMR: 4 distinct signals

leads to

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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